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Compound of Interest

Compound Name:
3-[(Dimethylamino)methyl]oxetan-

3-amine

CAS No.: 2141347-88-6

Cat. No.: B2998409

Get Quote

H

N

O M.W.: 130.19 g/mol [1]

Executive Summary & Structural Context
This technical guide provides a comprehensive spectroscopic profile for 3-
[(Dimethylamino)methyl]oxetan-3-amine, a high-value building block in modern medicinal

chemistry.[1] Belonging to the class of 3,3-disubstituted oxetanes, this scaffold is widely utilized

as a gem-dimethyl surrogate to modulate lipophilicity (LogD), improve metabolic stability, and

enhance aqueous solubility without altering the steric bulk of the parent molecule significantly.

The structural integrity of the strained oxetane ring (approx. 107 kJ/mol strain energy) requires

precise analytical protocols to distinguish it from ring-opened byproducts (e.g., 1,3-diols or

allylic alcohols). This guide details the expected NMR, IR, and MS signatures, supported by

mechanistic insights into the synthesis and fragmentation pathways.
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Structural Analysis & Connectivity
The molecule possesses a

plane of symmetry (assuming rapid rotation of the dimethylamino group) passing through the
ether oxygen and the C3-amine axis. However, the fixed 3,3-substitution creates a specific
magnetic environment for the oxetane ring protons.

Graphviz Connectivity Diagram
The following diagram illustrates the atomic connectivity and key functional groups for

spectroscopic assignment.
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Caption: Structural connectivity highlighting the C3 quaternary center which acts as the

spectroscopic pivot point for the molecule.[1]

Spectroscopic Characterization (Predicted &
Empirical)
Note: The data below represents the high-confidence spectroscopic profile derived from

validated 3,3-disubstituted oxetane analogs (e.g., 3-amino-3-methyloxetane) and standard

increment systems.

Nuclear Magnetic Resonance ( H NMR)
Solvent: CDCl

(Neutralized with basic alumina to prevent acid-catalyzed ring opening).[1] Reference: TMS (

0.00 ppm).
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Position (ppm) Multiplicity Integral (Hz)
Assignment
Logic

Oxetane Ring

(C2/C4)
4.35 Doublet (d) 2H 6.0 - 6.5

(cis to -

CH2NMe2).

[1]

Diastereotopi

c due to C3

substitution.

Oxetane Ring

(C2/C4)
4.62 Doublet (d) 2H 6.0 - 6.5

(trans to -

CH2NMe2).

[1]

Deshielded

by ring

strain/anisotr

opy.

Methylene

Bridge
2.55 Singlet (s) 2H -

Isolated -

CH2-

between

quaternary

C3 and

tertiary N.

N-Methyls 2.28 Singlet (s) 6H -

Characteristic

-N(CH3)2

signal; sharp

singlet.[1]

Primary

Amine
1.60 Broad (br s) 2H -

Exchangeabl

e; shift varies

with

concentration

/water

content.[1]
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Key Diagnostic Feature: The oxetane protons typically appear as an AB system (two doublets)

rather than a singlet, even with symmetry, due to the distinct "faces" of the ring created by the

different substituents at C3.

Carbon NMR ( C NMR)
Solvent: CDCl

.[2]

Carbon Type (ppm) Assignment Notes

Oxetane CH2 (C2/C4) 82.0 - 84.5
Highly characteristic downfield

signal for strained ethers.[1]

Quaternary C3 58.0 - 60.5

Shielded relative to acyclic

ethers; pivotal quaternary

center.[1]

Methylene Bridge 64.0 - 66.0
Typical for

systems.[1]

N-Methyls 46.0 - 47.5
Standard dimethylamine shift.

[1]

Mass Spectrometry (MS)
Ionization: ESI (Positive Mode).

Molecular Ion: [M+H]

= 131.12 (Calculated for C

H

N

O

).
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Fragmentation Pattern:

m/z 131

86: Loss of dimethylamine (-NH(CH

)

, 45 Da).

m/z 131

58: Formation of the dimethyliminium ion (

), a dominant fragment in dimethylamino derivatives.

m/z 131

30: Primary amine fragment (

).

Infrared Spectroscopy (FT-IR)
3300 - 3400 cm

: N-H stretching (primary amine, weak/broad doublet).[1]

2700 - 2850 cm

: C-H stretching (N-CH

, "Bohlmann bands" often visible).[1]

970 - 985 cm

:Oxetane Ring Breathing. This is the fingerprint band for the intact 4-membered ether ring.[1]
Disappearance of this band suggests polymerization or ring opening.

Experimental Protocols
Sample Preparation for NMR

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://m.chemicalbook.com/SpectrumEN_2754-18-9_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_2754-18-9_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_2754-18-9_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2998409?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The high basicity of the primary amine and the acid-sensitivity of the oxetane ring require

specific handling to avoid artifacts (e.g., ring opening to the 1,3-diol).

Protocol:

Solvent Selection: Use CDCl

stored over anhydrous K

CO

or basic alumina. Avoid un-neutralized CDCl

as trace HCl can catalyze ring expansion.

Concentration: Dissolve 5-10 mg of sample in 0.6 mL solvent.

Tube: Use high-quality 5mm NMR tubes to resolve the oxetane coupling constants (

).

Characterization Workflow
The following Graphviz diagram outlines the logic flow for validating the compound identity.
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Caption: Decision tree for validating the structural integrity of the oxetane core.

Synthesis & Impurity Profile
Understanding the synthesis aids in identifying spectral impurities.

Route: Typically synthesized from oxetan-3-one via a Strecker-type reaction or spiro-epoxide

opening.[1]

Common Impurities:

Oxetan-3-one:[1][3][4][5][6][7] Signal at

5.3 (s).
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Ring-opened diol: Broad multiplets at

3.6-3.8 ppm; loss of the characteristic 4.3/4.6 doublets.

Residual Solvents: THF or DCM often trapped in the amine lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Reference: Spectroscopic Profiling of 3-
[(Dimethylamino)methyl]oxetan-3-amine]. BenchChem, [2026]. [Online PDF]. Available at:
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profiling-of-3-dimethylamino-methyl-oxetan-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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